N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}-9H-xanthene-9-carboxamide

• IUPAC Name: N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C26H27N3O4S/c30-26(25-21-10-4-6-12-23(21)33-24-13-7-5-11-22(24)25)27-14-19-34(31,32)29-17-15-28(16-18-29)20-8-2-1-3-9-20/h1-13,25H,14-19H2,(H,27,30)
• InChI Key: WIKDMEBQLWRJRN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)CCNC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C26H27N3O4S
• Molecular Weight: 477.6 g/mol

Description

The compound is a derivative of phenylpiperazine. Phenylpiperazine is a simple chemical compound featuring a phenyl group bound to a piperazine ring. It’s often used in the names of drugs to indicate they belong to this class.

Synthesis Analysis

While specific synthesis information for the compound isn’t available, similar compounds, such as N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives, have been synthesized for their anticonvulsant activity. These molecules were designed as analogs of previously obtained anticonvulsant active pyrrolidine-2,5-diones.

Scientific Research Applications

N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}-9H-xanthene-9-carboxamide has been used in a variety of scientific research applications. It has been used in drug discovery, as a substrate in enzyme assays, and as a ligand in protein-protein interactions. Additionally, this compound has been used to study the structure and function of proteins, as well as to investigate the mechanism of action of drugs.

Mechanism of Action

Target of Action

Similar compounds, such as n-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives, have been evaluated for their anticonvulsant activity . Another series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives were designed and synthesized as acetylcholinesterase inhibitors (AChEIs) for the treatment of Alzheimer’s disease (AD) .

Mode of Action

Related compounds have shown to interact with neuronal voltage-sensitive sodium channels . In the case of the 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives, they exhibited inhibitory activity against AChE, indicating that they could be selective AChE inhibitors .

Biochemical Pathways

Related compounds have shown to affect the cholinergic neurotransmitter system, which plays an important role in learning and memory .

Result of Action

Related compounds have shown anticonvulsant activity in animal models of epilepsy and inhibitory activity against AChE .

Advantages and Limitations for Lab Experiments

N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}-9H-xanthene-9-carboxamide is a useful tool for scientific research, as it can be used to study the structure and function of proteins, as well as to investigate the mechanism of action of drugs. However, there are some limitations to using this compound in laboratory experiments. One limitation is that this compound is not very soluble in water, which can limit its ability to interact with proteins. Additionally, this compound is not very stable and can easily be degraded by enzymes, which can limit its usefulness for long-term experiments.

Future Directions

N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}-9H-xanthene-9-carboxamide has potential applications in drug discovery, as well as in the study of protein structure and function. Additionally, this compound could be used to study the regulation of gene expression and the metabolism of lipids and carbohydrates. Furthermore, this compound could be used to investigate the mechanism of action of drugs, as well as to design new drugs with improved efficacy and safety profiles. Additionally, this compound could be used to study the interactions between proteins and other molecules, such as nucleic acids, lipids, and carbohydrates. Finally, this compound could be used to investigate the effects of environmental toxins on the physiology of organisms.

Synthesis Methods

N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}-9H-xanthene-9-carboxamide can be synthesized through a variety of methods. The most common method involves the reaction of 4-phenylpiperazine with a sulfonyl chloride in the presence of a base. This reaction produces a sulfonamide, which is then reacted with a carboxylic acid to form this compound. Other methods of synthesis involve the use of other reagents, such as bromoacetic acid, dimethylformamide, and trifluoroacetic acid.